Cas no 1153348-60-7 (N-(2-ethylhexyl)thian-4-amine)

• Product Name: N-(2-ethylhexyl)thian-4-amine
• CAS No: 1153348-60-7
• MF: C₁₃H₂₇NS
• MW: 229.425182580948
• CID: 5230611
• PubChem ID: 43394805
• Update Time: 2026-03-07

N-(2-ethylhexyl)thian-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylhexyl)tetrahydro-2H-thiopyran-4-amine
• N-(2-ethylhexyl)thian-4-amine

• Inchi： 1S/C13H27NS/c1-3-5-6-12(4-2)11-14-13-7-9-15-10-8-13/h12-14H,3-11H2,1-2H3
• InChI Key： RBDBDLWXDNIHKR-UHFFFAOYSA-N
• SMILES： C1SCCC(NCC(CC)CCCC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on N-(2-ethylhexyl)thian-4-amine

Professional Introduction to N-(2-ethylhexyl)thian-4-amine (CAS No. 1153348-60-7)

N-(2-ethylhexyl)thian-4-amine, a compound with the chemical identifier CAS No. 1153348-60-7, is a significant molecule in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered attention for its potential applications in various scientific domains. The molecular structure of N-(2-ethylhexyl)thian-4-amine consists of a thiazole ring linked to a long-chain alkyl group, which contributes to its distinct physicochemical properties and reactivity.

The synthesis and characterization of N-(2-ethylhexyl)thian-4-amine have been subjects of extensive study due to its utility in pharmaceutical intermediates and specialty chemicals. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial and research applications. The thiazole moiety in its structure is particularly noteworthy, as it is known for its role in biological activities and has been widely explored in medicinal chemistry.

In the realm of pharmaceutical research, N-(2-ethylhexyl)thian-4-amine has shown promise as a precursor in the development of novel therapeutic agents. Its structural features allow for modifications that can enhance binding affinity to biological targets, making it a valuable building block for drug design. Current studies are focusing on its potential as an intermediate in the synthesis of compounds with anti-inflammatory and antimicrobial properties. The long alkyl chain not only influences solubility but also contributes to membrane interactions, which is crucial for drug delivery systems.

The compound's unique properties also make it relevant in materials science, particularly in the development of functional polymers and coatings. Researchers are investigating how the incorporation of N-(2-ethylhexyl)thian-4-amine into polymer matrices can improve thermal stability and mechanical strength. Additionally, its thiazole ring has been explored for its ability to act as a ligand in coordination chemistry, potentially leading to new catalyst systems with industrial applications.

Environmental considerations have also driven interest in N-(2-ethylhexyl)thian-4-amine. Studies are underway to assess its degradation pathways and ecological impact under various conditions. The aim is to ensure that its use does not contribute to environmental persistence or bioaccumulation, adhering to sustainable chemistry principles. Efforts are being made to develop greener synthetic routes that minimize waste and energy consumption while maintaining high yields.

The commercial viability of N-(2-ethylhexyl)thian-4-amine is further enhanced by its versatility. It serves as a key intermediate not only in pharmaceuticals but also in agrochemicals and fine chemicals industries. Its adaptability allows for custom synthesis tailored to specific industrial needs, making it a preferred choice for researchers and manufacturers alike.

As the field of chemical biology advances, the role of specialized compounds like N-(2-ethylhexyl)thian-4-amine continues to expand. Researchers are leveraging computational methods to predict new applications and optimize existing ones. This interdisciplinary approach ensures that the compound's potential is fully realized across multiple domains.

In conclusion, N-(2-ethylhexyl)thian-4-amine (CAS No. 1153348-60-7) stands out as a multifaceted compound with broad applications in pharmaceuticals, materials science, and environmental chemistry. Its unique structural attributes and reactivity make it a valuable asset in modern chemical research. As new methodologies emerge and scientific understanding deepens, the utility of this compound is expected to grow even further, solidifying its importance in both academic and industrial settings.